tert-butyl 2-(2-ethoxy-2-oxoethyl)tetrahydro-1(2H)-pyridazinecarboxylate
Description
Tert-butyl 2-(2-ethoxy-2-oxoethyl)tetrahydro-1(2H)-pyridazinecarboxylate is an organometallic compound that has been studied for its potential applications in scientific research. It is a type of organometallic compound that is composed of both a metal and an organic compound. This compound has a variety of applications in scientific research and can be used in a variety of ways.
Scientific Research Applications
Environmental Biodegradation and Fate
The environmental fate and biodegradation of related compounds, such as ethyl tert-butyl ether (ETBE), have been extensively studied. Research indicates that certain microorganisms in soil and groundwater can degrade ETBE aerobically, utilizing it as a carbon and energy source or via cometabolism. The aerobic biodegradation pathways involve hydroxylation and subsequent formation of intermediates, suggesting potential environmental remediation applications for related tert-butyl and ethoxy derivatives (Thornton et al., 2020).
Synthetic Applications and Chemical Stability
Research on synthetic applications, particularly in the field of pharmaceuticals and organic synthesis, highlights the utility of tert-butyl and ethoxy groups in the development of complex molecules. For example, studies on the synthesis of phenolic antioxidants and their environmental occurrence, fate, and human exposure suggest that derivatives of tert-butyl and ethoxy compounds play significant roles in industrial and commercial product stabilization, offering insights into the chemical stability and reactivity of such groups (Liu & Mabury, 2020).
Advanced Materials and Optoelectronics
The development of advanced materials and optoelectronics also benefits from the unique properties of tert-butyl and ethoxy derivatives. Research into the incorporation of these functional groups into π-extended conjugated systems demonstrates their value in creating novel optoelectronic materials. Such studies indicate potential applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, showcasing the versatility and importance of these chemical moieties in material science (Lipunova et al., 2018).
Properties
IUPAC Name |
tert-butyl 2-(2-ethoxy-2-oxoethyl)diazinane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O4/c1-5-18-11(16)10-14-8-6-7-9-15(14)12(17)19-13(2,3)4/h5-10H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRWWVVKROCJOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1CCCCN1C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501159996 |
Source
|
| Record name | Ethyl 2-[(1,1-dimethylethoxy)carbonyl]tetrahydro-1-pyridazineacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501159996 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
952183-06-1 |
Source
|
| Record name | Ethyl 2-[(1,1-dimethylethoxy)carbonyl]tetrahydro-1-pyridazineacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=952183-06-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-[(1,1-dimethylethoxy)carbonyl]tetrahydro-1-pyridazineacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501159996 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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